2-Amino-1-(4-benzyl-1-piperazinyl)-2-methyl-1-propanone hydrochloride
Overview
Description
2-Amino-1-(4-benzyl-1-piperazinyl)-2-methyl-1-propanone hydrochloride is a chemical compound with the molecular formula C14H22ClN3O . It is used in scientific research due to its diverse applications.
Molecular Structure Analysis
The molecular structure of 2-Amino-1-(4-benzyl-1-piperazinyl)-2-methyl-1-propanone hydrochloride is complex, with an average mass of 283.797 Da and a monoisotopic mass of 283.145142 Da .Scientific Research Applications
Analytical Chemistry
In the realm of analytical chemistry , this compound is utilized for its properties as a reagent in chromatography and mass spectrometry . These techniques are crucial for the identification and quantification of substances within a sample. The compound’s structure allows for selective interactions with various analytes, enhancing the resolution of complex mixtures .
Biochemistry
Within biochemistry , the compound finds application in the study of enzyme-substrate interactions. Its benzyl-piperazinyl moiety can mimic certain biological molecules, making it a valuable tool for probing the active sites of enzymes and understanding their mechanisms of action .
Medicine
In medicine , research into this compound’s potential as a precursor for pharmaceuticals is ongoing. Its core structure is similar to that of various pharmacologically active compounds, suggesting possible use in the synthesis of new therapeutic agents targeting a range of diseases .
Neuroscience
Neuroscience: research benefits from the compound’s ability to cross the blood-brain barrier due to its piperazine ring. This characteristic is particularly valuable in the development of neuroprotective drugs or agents aimed at treating central nervous system disorders .
Organic Synthesis
The compound serves as an intermediate in organic synthesis , where it is involved in the preparation of more complex molecules. Its reactivity and stability under various conditions make it a versatile building block for constructing a wide array of organic compounds .
Pharmacology
In pharmacology , the compound’s applications are being explored in drug discovery and development. Its structural features may contribute to the modulation of pharmacokinetic and pharmacodynamic profiles, potentially leading to drugs with improved efficacy and reduced side effects .
Safety and Hazards
properties
IUPAC Name |
2-amino-1-(4-benzylpiperazin-1-yl)-2-methylpropan-1-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O.ClH/c1-15(2,16)14(19)18-10-8-17(9-11-18)12-13-6-4-3-5-7-13;/h3-7H,8-12,16H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVTTZXIFFUFIFS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)N1CCN(CC1)CC2=CC=CC=C2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.82 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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